6-chloro-N-[(2-chlorophenyl)methyl]-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxamide

• Molecular Formula: C15H12Cl2N4O2
• Molecular Weight: 351.2 g/mol
• IUPAC Name: 6-chloro-N-[(2-chlorophenyl)methyl]-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C15H12Cl2N4O2/c1-8-12(17)15(23)21-13(20-8)10(7-19-21)14(22)18-6-9-4-2-3-5-11(9)16/h2-5,7,19H,6H2,1H3,(H,18,22)
• InChI Key: FCTGMCMKHRMKDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)C(=CN2)C(=O)NCC3=CC=CC=C3Cl)Cl

Description

Structurally, it features:

• 6-Chloro substituent: Enhances electrophilic interactions with kinase active sites.
• 5-Methyl group: Improves metabolic stability and lipophilicity.
• 7-Oxo moiety: Contributes to hydrogen bonding with enzymatic targets.
• N-(2-Chlorobenzyl)carboxamide: Provides steric bulk and modulates solubility .

Its design aligns with strategies to optimize kinase inhibition by balancing electronic and steric effects, as seen in related pyrazolo[1,5-a]pyrimidine derivatives .

Biological Activity

The compound 6-chloro-N-[(2-chlorophenyl)methyl]-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxamide is part of a class of compounds known as pyrazolo[1,5-a]pyrimidines, which have garnered significant interest in medicinal chemistry due to their diverse biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.

Synthesis and Structural Characteristics

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves multi-step reactions that allow for the introduction of various substituents to optimize biological activity. The specific structure of 6-chloro-N-[(2-chlorophenyl)methyl]-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxamide includes a chloro substituent and a carboxamide group, which are crucial for its pharmacological properties.

Anticancer Properties

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidines as dual inhibitors of cyclin-dependent kinases (CDKs) and tropomyosin receptor kinase A (TRKA). The compound has shown promising results in inhibiting cancer cell proliferation in various in vitro assays.

Table 1: Inhibitory Activity Against CDK2 and TRKA

Compound	Target	IC50 (µM)
6-chloro-N-[(2-chlorophenyl)methyl]-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxamide	CDK2	0.09
6-chloro-N-[(2-chlorophenyl)methyl]-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxamide	TRKA	0.45

These findings indicate that the compound exhibits potent inhibitory activity comparable to established inhibitors like ribociclib (CDK2) and larotrectinib (TRKA) .

The mechanism by which this compound exerts its anticancer effects involves the inhibition of key kinases that regulate cell cycle progression and survival pathways in cancer cells. Molecular docking studies suggest that it binds effectively to the ATP-binding site of CDK2, disrupting its function and leading to cell cycle arrest .

In Vitro Studies

In a study evaluating the antiproliferative effects across 60 different human cancer cell lines (NCI Developmental Therapeutic Program), the compound demonstrated a mean growth inhibition percentage (GI%) of approximately 43.9% across various cancer types including breast, lung, and colorectal cancers .

Table 2: Antiproliferative Activity Across Cancer Cell Lines

Cell Line Type	GI%
MCF-7 (Breast)	45%
HCT116 (Colorectal)	42%
HepG2 (Liver)	40%

These results underscore the broad-spectrum anticancer activity of the compound, suggesting its potential utility in treating multiple cancer types.

Antimicrobial Activity

In addition to anticancer properties, some derivatives of pyrazolo[1,5-a]pyrimidines have exhibited antimicrobial activity. For instance, studies have shown that certain derivatives possess significant antibacterial effects against pathogens such as Staphylococcus aureus and Staphylococcus epidermidis, with minimum inhibitory concentrations (MICs) as low as 0.22 µg/mL .

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds with a pyrazolo[1,5-a]pyrimidine structure exhibit significant antimicrobial activity. For instance, derivatives similar to this compound have shown effectiveness against various bacterial strains, including Mycobacterium tuberculosis. In vitro studies have reported IC50 values ranging from 1.35 to 2.18 μM for potent analogs, suggesting that this compound may also possess similar efficacy against resistant strains .

Anticancer Activity

The anticancer potential of pyrazolo[1,5-a]pyrimidines has been documented extensively. Studies have demonstrated that modifications to the structure can enhance selectivity and potency against specific cancer cell lines. For example, docking studies indicate that compounds in this class can inhibit key enzymes involved in tumor growth and proliferation .

Antitubercular Activity

A notable study evaluated various substituted pyrazolo[1,5-a]pyrimidine derivatives against Mycobacterium tuberculosis, revealing promising results for compounds structurally related to the target compound. These findings support the hypothesis that structural modifications can lead to enhanced antitubercular activity.

Cytotoxicity Assessment

In cytotoxicity assays involving human embryonic kidney cells (HEK293), several derivatives were found to be non-toxic at concentrations effective against bacterial strains. This indicates a favorable safety profile for further development in therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents	Biological Activity	Synthesis Method	Reference ID
Target Compound	6-Cl, 5-Me, 7-Oxo, N-(2-Cl-benzyl)carboxamide	Protein kinase inhibition (anticancer); enhanced selectivity for tumor cells	Cyclization/one-pot reactions
Compound 6m (Kamal et al., 2016)	3,4,5-Trimethoxy-phenyl on pyrimidine core	Cytotoxic against MCF-7 (breast cancer); IC₅₀ = 1.8 µM	Anilino nicotinyl conjugation
Compound 6p (Kamal et al., 2016)	4-Fluoro-phenyl on pyrimidine core	Moderate activity (IC₅₀ = 8.3 µM)	Same as 6m
N-(1,5-Dimethyl-3-Oxo-2-Phenyl...) (8b)	5-Me, 7-(4-MeO-phenyl), N-(pyrazolyl)carboxamide	Confirmed regioselectivity via X-ray; unquantified anticancer activity	Ultrasound-assisted synthesis
3-Chloro-N-(3-Chlorophenyl)... (11)	3-Cl, 5-Ph, 7-CF₃, N-(3-Cl-phenyl)carboxamide	Potent kinase inhibition; improved pharmacokinetics	Multi-step cyclization
N-(2-Chlorobenzyl)-5-(4-Me-Ph)... (13)	5-(4-Me-Ph), 7-CF₃, N-(2-Cl-benzyl)carboxamide	High binding affinity to kinases; in vivo efficacy in xenograft models	Tetrahydropyrimidine derivatization

Key Findings:

Substituent Impact: Electron-Withdrawing Groups (Cl, CF₃): Compounds with Cl or CF₃ at positions 3, 6, or 7 (e.g., target compound, ) show enhanced kinase inhibition due to stronger target binding . Methoxy/Fluoro Groups: Trimethoxy (6m) boosts cytotoxicity, while mono-fluoro (6p) reduces potency, suggesting substituent bulk and polarity are critical . Carboxamide Variations: N-(2-Cl-benzyl) (target compound, ) improves selectivity compared to N-(3-Cl-phenyl) (), likely due to reduced off-target interactions .

Synthetic Efficiency :

• One-pot cyclization (target compound, ) and ultrasound-assisted methods () yield high regioselectivity, critical for scaling production.
• Chalcone-based cyclization in DMSO () is less applicable to the target compound but effective for iodo-derivatives.

Biological Performance :

• The target compound’s 7-oxo group may mimic ATP’s carbonyl in kinase binding, a feature shared with 8b () but absent in 6m/6p.
• CF₃-substituted analogs () exhibit superior pharmacokinetics over chloro/methoxy derivatives, highlighting trifluoromethyl’s role in metabolic stability .